![molecular formula C16H21N3O3 B2803659 N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide CAS No. 2418719-89-6](/img/structure/B2803659.png)
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide, also known as CB1954, is a prodrug that has been widely used in scientific research as a tool for cancer gene therapy. CB1954 is activated by the enzyme nitroreductase, which is expressed in cancer cells, leading to the formation of cytotoxic metabolites that selectively kill cancer cells.
Mechanism of Action
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide is activated by the enzyme nitroreductase, which is expressed in cancer cells. The reduction of this compound by nitroreductase leads to the formation of cytotoxic metabolites that selectively kill cancer cells.
Biochemical and physiological effects:
This compound has been shown to induce DNA damage and apoptosis in cancer cells expressing nitroreductase. It has also been shown to inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide has several advantages as a tool for cancer gene therapy research. It is highly selective for cancer cells expressing nitroreductase, which allows for targeted therapy. It is also relatively easy to synthesize and has a well-established mechanism of action. However, this compound has limitations as well. Its efficacy can be affected by the level of nitroreductase expression in cancer cells, and it can also be toxic to normal cells at high doses.
Future Directions
There are several future directions for the use of N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide in scientific research. One potential direction is the development of more potent nitroreductase enzymes that can activate this compound at lower doses. Another direction is the use of this compound in combination with other cancer therapies to enhance its efficacy. Additionally, the use of this compound in combination with imaging techniques could allow for the monitoring of its activation and distribution in vivo.
Synthesis Methods
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide can be synthesized by the reaction of 4-(methoxymethyl)benzoyl chloride with 2-aminoacetaldehyde dimethyl acetal, followed by the reaction with cyclopropylmethylamine and aziridine to form the final product.
Scientific Research Applications
N-(2-Amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide has been extensively used in scientific research as a tool for cancer gene therapy. It has been shown to selectively kill cancer cells expressing nitroreductase, while sparing normal cells. This property makes this compound an attractive candidate for cancer gene therapy.
properties
IUPAC Name |
N-(2-amino-2-oxoethyl)-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3/c17-15(20)7-18-16(21)12-3-5-14(6-4-12)22-10-13-9-19(13)8-11-1-2-11/h3-6,11,13H,1-2,7-10H2,(H2,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZSJOJIOEYKDDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CC2COC3=CC=C(C=C3)C(=O)NCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.